2-[[(4-bromophenyl)sulfonyl](cyclohexyl)amino]-N-(2,6-dimethylphenyl)acetamide

• Molecular Formula: C22H27BrN2O3S
• Molecular Weight: 479.4 g/mol
• IUPAC Name: 2-[(4-bromophenyl)sulfonyl-cyclohexylamino]-N-(2,6-dimethylphenyl)acetamide
• InChI: InChI=1S/C22H27BrN2O3S/c1-16-7-6-8-17(2)22(16)24-21(26)15-25(19-9-4-3-5-10-19)29(27,28)20-13-11-18(23)12-14-20/h6-8,11-14,19H,3-5,9-10,15H2,1-2H3,(H,24,26)
• InChI Key: DTJAITBPJWGIKJ-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)C)NC(=O)CN(C2CCCCC2)S(=O)(=O)C3=CC=C(C=C3)Br

Description

2-[[(4-bromophenyl)sulfonyl](cyclohexyl)amino]-N-(2,6-dimethylphenyl)acetamide, also known as BAY 41-2272, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

2-[[(4-bromophenyl)sulfonyl](cyclohexyl)amino]-N-(2,6-dimethylphenyl)acetamide 41-2272 works by activating the enzyme soluble guanylate cyclase (sGC), which is involved in the production of cyclic guanosine monophosphate (cGMP). cGMP is a signaling molecule that plays a crucial role in regulating various physiological processes, including smooth muscle relaxation, platelet aggregation, and inflammation. By activating sGC, 2-[[(4-bromophenyl)sulfonyl](cyclohexyl)amino]-N-(2,6-dimethylphenyl)acetamide 41-2272 increases the production of cGMP, leading to vasodilation and other physiological effects.
Biochemical and Physiological Effects
2-[[(4-bromophenyl)sulfonyl](cyclohexyl)amino]-N-(2,6-dimethylphenyl)acetamide 41-2272 has been shown to have a range of biochemical and physiological effects, including vasodilation, anti-inflammatory effects, and antiplatelet effects. It has also been shown to have neuroprotective effects and to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

2-[[(4-bromophenyl)sulfonyl](cyclohexyl)amino]-N-(2,6-dimethylphenyl)acetamide 41-2272 has several advantages for lab experiments, including its well-established synthesis method and its potential therapeutic applications. However, it also has some limitations, including its relatively low solubility in water and its potential for off-target effects.

Future Directions

There are several potential future directions for research on 2-[[(4-bromophenyl)sulfonyl](cyclohexyl)amino]-N-(2,6-dimethylphenyl)acetamide 41-2272, including further studies on its therapeutic applications in cardiovascular and pulmonary diseases, as well as its potential applications in other areas such as neuroprotection and cognitive enhancement. Additionally, there is a need for further research on the mechanism of action of 2-[[(4-bromophenyl)sulfonyl](cyclohexyl)amino]-N-(2,6-dimethylphenyl)acetamide 41-2272 and its potential off-target effects.

Synthesis Methods

2-[[(4-bromophenyl)sulfonyl](cyclohexyl)amino]-N-(2,6-dimethylphenyl)acetamide 41-2272 can be synthesized through a multistep process involving the reaction of 4-bromoaniline and cyclohexylamine to form 4-bromo-N-cyclohexylbenzenamine, which is then reacted with 2,6-dimethylaniline to produce 2-[[(4-bromophenyl)sulfonyl](cyclohexyl)amino]-N-(2,6-dimethylphenyl)acetamide. This synthesis method has been described in detail in various research papers and is considered a reliable and efficient method for producing 2-[[(4-bromophenyl)sulfonyl](cyclohexyl)amino]-N-(2,6-dimethylphenyl)acetamide 41-2272.

Scientific Research Applications

2-[[(4-bromophenyl)sulfonyl](cyclohexyl)amino]-N-(2,6-dimethylphenyl)acetamide 41-2272 has been extensively studied for its potential therapeutic applications, particularly in the treatment of cardiovascular and pulmonary diseases. It has been shown to have vasodilatory effects, which can help to reduce blood pressure and improve blood flow. Additionally, 2-[[(4-bromophenyl)sulfonyl](cyclohexyl)amino]-N-(2,6-dimethylphenyl)acetamide 41-2272 has been shown to have anti-inflammatory effects, which can be beneficial in the treatment of various inflammatory conditions.